Cas no 94540-14-4 ( )

• Product Name: &nbsp
• CAS No: 94540-14-4
• MF: C₁₇H₁₁BrO₃
• MW: 343.171444177628
• CID: 1001046
• PubChem ID: 262301
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromophenyl)phenyl] furan-2-carboxylate
• 4'-bromobiphenyl-4-yl furan-2-carboxylate
• NSC95754
• DTXSID90294299
• 94540-14-4
• NSC-95754
•  

• Inchi： 1S/C17H11BrO3/c18-14-7-3-12(4-8-14)13-5-9-15(10-6-13)21-17(19)16-2-1-11-20-16/h1-11H
• InChI Key： YYOZWNSQGRSHDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)OC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 341.989
• Monoisotopic Mass: 341.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.447
• Boiling Point: 449.6°C at 760 mmHg
• Flash Point: 225.7°C
• Refractive Index: 1.612